Cas no 17640-29-8 (ethyl (ethylthio)acetate)

• Product Name: ethyl (ethylthio)acetate
• CAS No: 17640-29-8
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 234320
• PubChem ID: 350365
• Update Time: 2025-04-19

ethyl (ethylthio)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (ethylthio)acetate
• Aceticacid, 2-(ethylthio)-, ethyl ester
• ethyl 2-ethylsulfanylacetate
• 2-Ethylthio-essigsaeureethylester
• 2-Thioethyl ethyl acetate
• ethyl ethylsulfenylacetate
• NSC 509544
• Acetic acid, (ethylthio)-, ethyl ester
• CS-0151560
• Ethyl 2-(ethylsulfanyl)acetate
• AKOS008952051
• NSC509544
• Ethyl2-(ethylthio)acetate
• BS-15671
• E74921
• Ethyl (ethylsulfanyl)acetate #
• MFCD03248795
• NSC-509544
• Ethyl 2-(ethylthio)acetate
• DTXSID60325524
• SCHEMBL1359006
• 17640-29-8

• MDL： MFCD03248795
• Inchi： 1S/C6H12O2S/c1-3-8-6(7)5-9-4-2/h3-5H2,1-2H3
• InChI Key： NXPMXDWMIGAPCN-UHFFFAOYSA-N
• SMILES： S(CC)CC(=O)OCC

Computed Properties

• Exact Mass: 148.05600
• Monoisotopic Mass: 148.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.022±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 101-102 ºC (5 Torr)
• Flash Point: 69.0±10.6 ºC,
• Refractive Index: 1.4575 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 51.60000
• LogP: 1.30260